Cas no 1374574-18-1 (5-Bromo-4-chloroisobenzofuran-1(3H)-one)
1374574-18-1 structure
Product Name:5-Bromo-4-chloroisobenzofuran-1(3H)-one
CAS No:1374574-18-1
MF:C8H4BrClO2
MW:247.473160743713
CID:2192987
Update Time:2023-08-06
5-Bromo-4-chloroisobenzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-4-chloroisobenzofuran-1(3h)-one
- 1(3H)-Isobenzofuranone, 5-bromo-4-chloro-
- WFMOWAALVUVVSD-UHFFFAOYSA-N
- 5-bromo-4-chloro-2-benzofuran-1(3H)-one
- 5-Bromo-4-chloroisobenzofuran-1(3H)-one
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- Inchi: 1S/C8H4BrClO2/c9-6-2-1-4-5(7(6)10)3-12-8(4)11/h1-2H,3H2
- InChI Key: WFMOWAALVUVVSD-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(=O)OCC=2C=1Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 209
- Topological Polar Surface Area: 26.3
5-Bromo-4-chloroisobenzofuran-1(3H)-one Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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